Cas no 2004400-94-4 (1-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-2-ol)

• Product Name: 1-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-2-ol
• CAS No: 2004400-94-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6452093
• PubChem ID: 165611816
• Update Time: 2025-11-01

1-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-2-ol
• 2004400-94-4
• EN300-1753215

• Inchi： 1S/C12H17NO2/c1-12(14,8-13)11-3-2-10-7-15-5-4-9(10)6-11/h2-3,6,14H,4-5,7-8,13H2,1H3
• InChI Key： MRKHPBKYSBGZAP-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(C)(CN)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-2-ol

Introduction to 1-Amino-2-(3,4-Dihydro-1H-2-Benzopyran-6-Yl)Propan-2-Ol (CAS No. 2004400-94-4)

1-Amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-2-ol, commonly referred to by its CAS number CAS No. 200440094, is a unique organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its structural complexity and potential utility in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and functionalities.

The molecular structure of 1-amino-benzopyran-based compounds like this one is characterized by a fused ring system, which contributes to their stability and reactivity. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) introduces versatility in terms of functionalization and interaction with other molecules. Researchers have explored the synthesis of this compound through various routes, including multi-component reactions and enzymatic catalysis, which have been detailed in recent publications.

In terms of applications, benzopyran derivatives have shown promise in the development of bioactive compounds. For instance, studies have demonstrated that such compounds can exhibit antioxidant properties, making them potential candidates for use in nutraceuticals and skincare products. Additionally, their ability to act as ligands in metalloenzyme models has opened avenues for exploring their role in catalytic processes.

The latest research on CAS No. 200440094 has focused on understanding its pharmacokinetic profile and bioavailability. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to study its metabolic pathways and stability under physiological conditions. These findings are crucial for evaluating its suitability as a lead compound in drug discovery programs.

Furthermore, the compound's role in supramolecular chemistry has been a topic of interest. Its ability to form self-assembled structures under specific conditions has implications for the development of new materials with tailored properties. Collaborative efforts between chemists and material scientists have led to innovative applications in nanotechnology and sensor development.

In conclusion, 1-amino-benzopyran-based compounds like CAS No. 200440094 represent a promising class of molecules with diverse applications across multiple disciplines. As research continues to uncover their potential, they are expected to play an increasingly important role in advancing both fundamental and applied sciences.